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molecular formula C9H14N2O2 B3071038 Ethyl 1-(1-methylethyl)-1H-pyrazole-5-carboxylate CAS No. 1007504-99-5

Ethyl 1-(1-methylethyl)-1H-pyrazole-5-carboxylate

Cat. No. B3071038
CAS RN: 1007504-99-5
M. Wt: 182.22 g/mol
InChI Key: OKVHCSUVGOFRDC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08975417B2

Procedure details

The title compound was prepared in analogy to the procedure described in Step 17.3 using isopropylhydrazine hydrochloride and ethyl 4-(dimethylamino)-2-oxobut-3-enoate at 120° C. for hr. The crude product was purified by silica gel column chromatography (hexane/EtOAc 2.5-40%). tR: 4.74 min (HPLC 1); tR: 1.00 min (LC-MS 2); ESI-MS: 183 [M+H]+ (LC-MS 2); Rf=0.95 (hexane/EtOAc 1:1).
Name
isopropylhydrazine hydrochloride
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
ethyl 4-(dimethylamino)-2-oxobut-3-enoate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
title compound

Identifiers

REACTION_CXSMILES
Cl.[CH:2]([NH:5][NH2:6])([CH3:4])[CH3:3].CN(C)[CH:9]=[CH:10][C:11](=O)[C:12]([O:14][CH2:15][CH3:16])=[O:13]>>[CH:2]([N:5]1[C:11]([C:12]([O:14][CH2:15][CH3:16])=[O:13])=[CH:10][CH:9]=[N:6]1)([CH3:4])[CH3:3] |f:0.1|

Inputs

Step One
Name
isopropylhydrazine hydrochloride
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl.C(C)(C)NN
Name
ethyl 4-(dimethylamino)-2-oxobut-3-enoate
Quantity
0 (± 1) mol
Type
reactant
Smiles
CN(C=CC(C(=O)OCC)=O)C

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The crude product was purified by silica gel column chromatography (hexane/EtOAc 2.5-40%)

Outcomes

Product
Name
title compound
Type
product
Smiles
C(C)(C)N1N=CC=C1C(=O)OCC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.